Cas no 61110-38-1 (2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester)

• Product name: 2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester
• CAS No: 61110-38-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616
• CID: 491646
• PubChem ID: 12280729

2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester
• ethyl 3,4-dimethyl-5,6,7,8-tetrahydroquinoline-2-carboxylate
• DTXSID20484000
• 61110-38-1

• Inchi： InChI=1S/C14H19NO2/c1-4-17-14(16)13-10(3)9(2)11-7-5-6-8-12(11)15-13/h4-8H2,1-3H3
• InChI Key： GFXKUASCSVNFCL-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NC2=C(CCCC2)C(=C1C)C

Computed Properties

• Exact Mass: 233.14167
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 39.19